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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
ethylidenecyclohexane, a nonpolar hydrocarbon of interest in various chemical and
pharmaceutical applications. Due to its hydrophobic nature, ethylidenecyclohexane is
insoluble in water but exhibits solubility in a range of organic solvents.[1] This document
outlines its expected solubility based on solvent polarity and provides a detailed experimental
protocol for the quantitative determination of its miscibility and solubility.

Physicochemical Properties of
Ethylidenecyclohexane

Ethylidenecyclohexane is a colorless liquid with the chemical formula CsHi4.[1][2] It iS
characterized by a cyclohexane ring with an ethylidene substituent.[1] As a nhonpolar
compound, its solubility is primarily governed by the principle of "like dissolves like," indicating
its affinity for nonpolar solvents.[3][4]
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Property Value

Molecular Formula CsHia

Molecular Weight 110.20 g/mol
Density 0.822 g/mL at 25 °C
Boiling Point 136 °C

Water Solubility

0.025 g/L at 25 °C (practically insoluble)[3]

Solubility Profile in Organic Solvents

While specific quantitative solubility data for ethylidenecyclohexane in a wide array of organic

solvents is not readily available in public literature, its solubility can be predicted based on the

polarity of the solvent. Alkenes, such as ethylidenecyclohexane, are generally soluble in

nonpolar organic solvents and less soluble in polar organic solvents.[3][4][5] The following table

provides a qualitative and predicted quantitative solubility profile.

Predicted
Solvent Polarity Expected Solubility Quantitative
Solubility (at 25°C)
Hexane Nonpolar High / Miscible > 500 g/L
Toluene Nonpolar High / Miscible > 500 g/L
Diethyl Ether Slightly Polar High / Miscible > 500 g/L
Chloroform Slightly Polar High / Miscible > 500 g/L
Acetone Polar Aprotic Moderate 100 - 500 g/L
Ethanol Polar Protic Low to Moderate 10-100 g/L
Methanol Polar Protic Low <10 g/L

Experimental Protocol for Determining

Solubility/Miscibility
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The following protocol describes a general method for determining the solubility or miscibility of
a liquid solute, such as ethylidenecyclohexane, in an organic solvent at a specified
temperature (e.g., 25°C).

Materials:

» Ethylidenecyclohexane (solute)

o Selected organic solvents

» Calibrated positive displacement pipettes or microsyringes

e Glass vials or test tubes with secure caps

o Vortex mixer

o Temperature-controlled water bath or incubator

e Analytical balance (for quantitative analysis)

o Gas chromatograph (GC) or other suitable analytical instrument (for quantitative analysis)
Procedure:

o Preparation of Solvent: Add a precise volume (e.g., 2 mL) of the chosen organic solvent to a
clean, dry glass vial.

o Temperature Equilibration: Place the vial in a temperature-controlled environment (e.g., 25°C
water bath) and allow it to equilibrate for at least 30 minutes.

« Initial Miscibility Test (Qualitative):
o Add an equal volume (2 mL) of ethylidenecyclohexane to the solvent.
o Cap the vial securely and vortex for 1-2 minutes.

o Visually inspect the mixture. If it forms a single, clear phase, the two liquids are miscible. If
two distinct layers form, they are immiscible.
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e Quantitative Solubility Determination (if not fully miscible):

o

Prepare a series of vials with a known volume of the solvent (e.g., 2 mL).

o Add incrementally increasing, precisely measured volumes of ethylidenecyclohexane to
each vial.

o After each addition, cap the vial and vortex for 2-3 minutes.
o Allow the vials to equilibrate at the controlled temperature for at least one hour.

o Observe the vials for the presence of a separate phase (undissolved
ethylidenecyclohexane). The solubility is the maximum amount of
ethylidenecyclohexane that can be added without forming a persistent second phase.

o For Precise Quantification (e.g., using GC):

[e]

Prepare saturated solutions by adding an excess of ethylidenecyclohexane to a known
volume of the solvent.

o Agitate the mixture for an extended period (e.g., 24 hours) at a constant temperature to
ensure equilibrium.

o Allow the mixture to settle, and carefully extract an aliquot of the solvent phase.
o Prepare a series of calibration standards of ethylidenecyclohexane in the solvent.

o Analyze the standards and the saturated solution aliquot by GC to determine the
concentration of ethylidenecyclohexane in the saturated solution, which represents its
solubility.

Workflow for Solubility Determination

The following diagram illustrates the logical workflow for determining the solubility of
ethylidenecyclohexane in an organic solvent.
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Caption: Workflow for determining ethylidenecyclohexane solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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